Cas no 2248291-24-7 (3-aminobicyclo3.2.1octane-3-carboxylic acid hydrochloride)

• Product Name: 3-aminobicyclo3.2.1octane-3-carboxylic acid hydrochloride
• CAS No: 2248291-24-7
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• CID: 5460646
• PubChem ID: 138041003
• Update Time: 2025-05-19

3-aminobicyclo3.2.1octane-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Aminobicyclo[3.2.1]octane-3-carboxylic acid;hydrochloride
• Z3196398197
• 3-aminobicyclo[3.2.1]octane-3-carboxylic acid hydrochloride
• 3-aminobicyclo3.2.1octane-3-carboxylic acid hydrochloride

• Inchi： 1S/C9H15NO2.ClH/c10-9(8(11)12)4-6-1-2-7(3-6)5-9;/h6-7H,1-5,10H2,(H,11,12);1H
• InChI Key： CKMUHDONAYPOSV-UHFFFAOYSA-N
• SMILES： Cl.OC(C1(CC2CCC(C1)C2)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 203
• Topological Polar Surface Area: 63.3

Additional information on 3-aminobicyclo3.2.1octane-3-carboxylic acid hydrochloride

Recent Advances in the Study of 3-Aminobicyclo[3.2.1]octane-3-carboxylic Acid Hydrochloride (CAS: 2248291-24-7)

The compound 3-aminobicyclo[3.2.1]octane-3-carboxylic acid hydrochloride (CAS: 2248291-24-7) has recently emerged as a molecule of significant interest in medicinal chemistry and drug discovery. This bicyclic β-amino acid derivative presents a unique structural scaffold that offers potential for developing novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and antimicrobial agents. The constrained bicyclic structure provides enhanced metabolic stability and receptor selectivity compared to linear analogues, making it an attractive building block for pharmaceutical development.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated the compound's utility as a key intermediate in the synthesis of potent NMDA receptor antagonists. Researchers at University of California, San Francisco successfully incorporated this scaffold into novel compounds showing improved blood-brain barrier penetration and reduced off-target effects compared to current NMDA modulators. The hydrochloride salt form (2248291-24-7) was particularly noted for its excellent solubility profile, facilitating formulation development.

A breakthrough application was reported in Nature Chemical Biology (2024), where the compound served as a crucial chiral building block for developing new class of antimicrobial peptides. The rigid bicyclic structure was shown to enhance peptide stability against proteolytic degradation while maintaining antimicrobial activity. Molecular dynamics simulations revealed that incorporation of this scaffold increased membrane permeability by approximately 40% compared to standard amino acid building blocks.

Ongoing clinical trials (Phase I/II) sponsored by several biotech firms are investigating derivatives of 3-aminobicyclo[3.2.1]octane-3-carboxylic acid hydrochloride for neurodegenerative diseases. Preliminary results suggest good tolerability and promising pharmacokinetic profiles. The compound's unique spatial configuration appears to enable selective interaction with neuronal receptors while minimizing peripheral side effects.

From a synthetic chemistry perspective, recent advancements in catalytic asymmetric synthesis (ACS Catalysis, 2024) have significantly improved the production efficiency of this compound. New ruthenium-based catalysts have achieved >95% enantiomeric excess at reduced catalyst loading (0.5 mol%), addressing previous challenges in large-scale production. These developments are expected to facilitate broader exploration of this scaffold in drug discovery programs.

The safety profile of 3-aminobicyclo[3.2.1]octane-3-carboxylic acid hydrochloride has been extensively characterized in recent toxicology studies. Data published in Regulatory Toxicology and Pharmacology (2023) indicate favorable results in standard genotoxicity assays and acceptable margins of safety in preclinical models. These findings support its continued development as a pharmaceutical intermediate.

Future research directions highlighted in recent reviews include exploration of this scaffold in PROTAC (proteolysis targeting chimera) development and as a component of novel drug delivery systems. The compound's structural features appear particularly suited for creating bifunctional molecules that can simultaneously engage targets and E3 ligases, opening new possibilities in targeted protein degradation therapies.